Cas no 898391-86-1 (6-methylquinoline-4-carbaldehyde)

• Product Name: 6-methylquinoline-4-carbaldehyde
• CAS No: 898391-86-1
• MF: C₁₁H₉NO
• MW: 171.195262670517
• CID: 3166713
• PubChem ID: 83481219
• Update Time: 2025-06-14

6-methylquinoline-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-methylquinoline-4-carbaldehyde
• 898391-86-1
• SCHEMBL24956766

• Inchi： 1S/C11H9NO/c1-8-2-3-11-10(6-8)9(7-13)4-5-12-11/h2-7H,1H3
• InChI Key： SRMBOEMFHMXTOR-UHFFFAOYSA-N
• SMILES： O=CC1C=CN=C2C=CC(C)=CC2=1

Computed Properties

• Exact Mass: 171.068
• Monoisotopic Mass: 171.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30A^2
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 6-methylquinoline-4-carbaldehyde

Comprehensive Overview of 6-methylquinoline-4-carbaldehyde (CAS No. 898391-86-1): Properties, Applications, and Industry Trends

6-methylquinoline-4-carbaldehyde (CAS No. 898391-86-1) is a specialized organic compound belonging to the quinoline family, a class of heterocyclic aromatic compounds widely utilized in pharmaceuticals, agrochemicals, and material sciences. This compound, characterized by its methyl substitution at the 6-position and an aldehyde functional group at the 4-position, exhibits unique chemical reactivity, making it a valuable intermediate in synthetic chemistry. The growing demand for quinoline derivatives in drug discovery and functional materials has propelled research into its synthesis and applications.

In recent years, the scientific community has shown increasing interest in 6-methylquinoline-4-carbaldehyde due to its potential role in developing antimicrobial agents and fluorescent probes. Searches for "quinoline-based drug candidates 2024" and "aldehyde functional group applications" highlight its relevance in modern research. The compound’s structural versatility allows for modifications that enhance bioavailability and target specificity, addressing key challenges in medicinal chemistry. Its CAS No. 898391-86-1 serves as a critical identifier for researchers sourcing high-purity samples.

The synthesis of 6-methylquinoline-4-carbaldehyde typically involves Vilsmeier-Haack formylation or oxidative cleavage methods, with recent advancements focusing on green chemistry principles. Queries like "sustainable synthesis of quinoline aldehydes" reflect industry trends toward eco-friendly processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, a topic frequently searched as "CAS 898391-86-1 characterization methods." Regulatory compliance with REACH and other global standards further ensures its safe handling in industrial settings.

Beyond pharmaceuticals, 6-methylquinoline-4-carbaldehyde finds applications in organic electronics and catalysis. Its conjugated system enables use in OLEDs and sensors, aligning with searches for "quinoline materials for optoelectronics." The compound’s Schiff base formation capability also makes it a candidate for designing metal-organic frameworks (MOFs), a trending topic in materials science. Researchers often explore "6-methylquinoline-4-carbaldehyde suppliers" and "bulk pricing CAS 898391-86-1" to support scaled-up projects.

In conclusion, 6-methylquinoline-4-carbaldehyde (CAS No. 898391-86-1) represents a multifaceted compound bridging gaps between academia and industry. Its integration into high-value applications underscores the importance of continued innovation in heterocyclic chemistry. As searches for "emerging quinoline derivatives" and "CAS 898391-86-1 patents" surge, this compound remains at the forefront of scientific and commercial exploration.